Cas no 2680724-81-4 (Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate)
Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28298648
- 2680724-81-4
- benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
- Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
-
- Inchi: 1S/C22H25NO3/c1-16-8-9-20(17(2)14-16)21(24)19-10-12-23(13-11-19)22(25)26-15-18-6-4-3-5-7-18/h3-9,14,19H,10-13,15H2,1-2H3
- InChI Key: KRZKUJWRQLJOJP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1C)C1CCN(C(=O)OCC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 351.18344366g/mol
- Monoisotopic Mass: 351.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.6Ų
Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28298648-1g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 1g |
$842.0 | 2023-09-07 | ||
| Enamine | EN300-28298648-5g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 5g |
$2443.0 | 2023-09-07 | ||
| Enamine | EN300-28298648-10g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 10g |
$3622.0 | 2023-09-07 | ||
| Enamine | EN300-28298648-0.05g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28298648-0.1g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28298648-0.25g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28298648-0.5g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28298648-1.0g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28298648-2.5g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28298648-5.0g |
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate |
2680724-81-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
Recent Advances in the Study of Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate (CAS: 2680724-81-4)
Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate (CAS: 2680724-81-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This piperidine derivative, characterized by its unique benzoyl and benzyl carboxylate functional groups, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic possibilities.
The compound's molecular structure, featuring a piperidine core substituted with a 2,4-dimethylbenzoyl group at the 4-position and a benzyl carboxylate at the 1-position, confers distinct physicochemical properties that influence its pharmacokinetic and pharmacodynamic profiles. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity, which are critical for subsequent biological testing.
In vitro studies have demonstrated that Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate exhibits notable activity against specific enzyme targets implicated in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest its potential as an inhibitor of key proteases involved in the pathogenesis of Alzheimer's disease, with IC50 values in the low micromolar range. These findings have spurred further investigation into its structure-activity relationships (SAR) to optimize its potency and selectivity.
Recent synthetic efforts have focused on developing efficient and scalable routes to produce Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate with high yield and purity. A novel one-pot synthesis strategy, leveraging palladium-catalyzed coupling reactions, has been reported to significantly reduce production costs and improve overall efficiency. This advancement is particularly relevant for large-scale applications, such as preclinical and clinical development.
In addition to its therapeutic potential, the compound has also been explored as a versatile intermediate in the synthesis of more complex bioactive molecules. Its modular structure allows for facile derivatization, enabling the generation of diverse analogs with tailored biological activities. This flexibility positions it as a valuable scaffold in drug discovery programs targeting a range of diseases.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its drug-like properties. Ongoing research aims to address these gaps through comprehensive in vivo studies and further SAR exploration. The integration of computational modeling and high-throughput screening approaches is expected to accelerate these efforts, paving the way for the compound's transition into advanced preclinical testing.
In conclusion, Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate (CAS: 2680724-81-4) represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its multifaceted applications, from therapeutic agent to synthetic intermediate, underscore its significance in contemporary medicinal chemistry. As research progresses, this compound is poised to make substantial contributions to the development of novel treatments for complex diseases.
2680724-81-4 (Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)